Cas no 25195-44-2 (2,4-Difluorobenzylmethylsulfone)

• Product Name: 2,4-Difluorobenzylmethylsulfone
• CAS No: 25195-44-2
• MF: C₈H₈F₂O₂S
• MW: 206.209728240967
• MDL: MFCD06798023
• CID: 4643030
• PubChem ID: 2761431
• Update Time: 2024-03-01

2,4-Difluorobenzylmethylsulfone Chemical and Physical Properties

Names and Identifiers

• 2,4-difluoro-1-(methylsulfonylmethyl)benzene
• 2,4-Difluorobenzylmethylsulfone

• MDL： MFCD06798023
• Inchi： 1S/C8H8F2O2S/c1-13(11,12)5-6-2-3-7(9)4-8(6)10/h2-4H,5H2,1H3
• InChI Key： NEFFOLXTDBJOML-UHFFFAOYSA-N
• SMILES： C1(CS(C)(=O)=O)=CC=C(F)C=C1F

Computed Properties

• Exact Mass: 206.02130699g/mol
• Monoisotopic Mass: 206.02130699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 42.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes